![molecular formula C14H13N3OS2 B6478396 3-(thiophen-2-yl)-N-[2-(thiophen-3-yl)ethyl]-1H-pyrazole-5-carboxamide CAS No. 1319145-96-4](/img/structure/B6478396.png)
3-(thiophen-2-yl)-N-[2-(thiophen-3-yl)ethyl]-1H-pyrazole-5-carboxamide
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Overview
Description
3-(Thiophen-2-yl)-N-[2-(thiophen-3-yl)ethyl]-1H-pyrazole-5-carboxamide is a synthetic molecule that has been studied for its potential applications in scientific research. It is an organic compound that is composed of three nitrogen, two sulfur, five carbon, and two hydrogen atoms. It is a member of the pyrazole class of compounds and is structurally similar to other compounds in this class, such as 5-amino-1H-pyrazole-3-carboxamide, which has been studied for its potential therapeutic and diagnostic applications.
Scientific Research Applications
Drug Discovery
Thiophene derivatives have been used in the discovery and development of new drugs due to their interesting properties . They have been used as anti-parasitic , antibacterial , anti-cancer , anti-fungal , anti-inflammatory , and antioxidant drugs .
Material Discovery
Coupling reactions like the Sonogashira coupling reaction are very useful tools for the formation of new carbon–carbon bonds under mild reaction conditions. These reactions are also used for the elaboration of organic compounds in material discovery .
Organic Electroluminescent Devices
A novel family of electron-transporting hole blockers, which include thiophene derivatives, were designed and synthesized. They were found to exhibit multiple redox behavior in electrochemical reduction and to readily form stable amorphous glasses with high glass-transition temperatures above 100 °C. These compounds were proven to function well as a hole blocker in blue-emitting organic electroluminescent devices .
Anti-Melanogenic Drug Candidate
Thiophene ring chalcone derivatives are being investigated as a potent anti-melanogenic drug candidate. This is done by scrutinizing molecular docking analysis and in vitro cell experiments .
Synthesis of Organic Compounds
Terminal alkynes have a very critical role in Sonogashira coupling reaction. Therefore, design and synthesis of new terminal alkynes are very important for the preparation of organic compounds .
Morphology Control
Electrospraying of an organic molecule is carried out using various solvents, obtaining fibril structures along with a range of distinct morphologies. Solvent characteristics play a major role in determining the morphology of the organic material .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various kinases including fgfr 3, egfr, jak, and ron .
Mode of Action
It’s suggested that the compound may exert its anticancer activities through inhibiting various kinases .
Biochemical Pathways
The inhibition of various kinases suggests that it may affect multiple signaling pathways involved in cell growth and proliferation .
Pharmacokinetics
Similar compounds have been found to exhibit good solution dispersibility and thermal stability, which are important factors for bioavailability .
Result of Action
It’s suggested that the compound may exert anticancer activities through inhibiting various kinases .
Action Environment
Similar compounds have been found to exhibit good thermal stability , suggesting that they may maintain their efficacy under various environmental conditions.
properties
IUPAC Name |
5-thiophen-2-yl-N-(2-thiophen-3-ylethyl)-1H-pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3OS2/c18-14(15-5-3-10-4-7-19-9-10)12-8-11(16-17-12)13-2-1-6-20-13/h1-2,4,6-9H,3,5H2,(H,15,18)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRUJCAOSTUYVCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=NN2)C(=O)NCCC3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(thiophen-2-yl)-N-[2-(thiophen-3-yl)ethyl]-1H-pyrazole-5-carboxamide |
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